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Compound of Interest

Compound Name: Isopulegyl acetate

Cat. No.: B1595335

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling guidelines for
isopulegyl acetate, a compound utilized in the fragrance and flavor industries.[1][2] The
following sections detail its chemical and physical properties, toxicological data, and
recommended procedures for safe laboratory use.

Chemical and Physical Properties

Isopulegyl acetate is a colorless liquid with a characteristic sweet, mint-like odor.[1][3] It is
insoluble in water but soluble in oils and miscible with ethanol.[2]
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Property Value Source
Molecular Formula C12H2002 [4]
Molecular Weight 196.29 g/mol

CAS Number 89-49-6

Appearance Clear colorless liquid [3]

Sweet, mint-like, fresh, green-
Odor ) ) [2][3]
minty, leafy, sweet-fruity

Boiling Point 104-105 °C at 10 mm Hg [3114]
Density 0.925-0.936 g/mL at 25 °C [2]
Refractive Index 1.454 - 1.457 at 20 °C [2]
Flash Point 85.56 °C (186 °F) [4115]

B Insoluble in water; soluble in
Solubility _ o [2]
oils; miscible in ethanol

Toxicological Data

Toxicological evaluations indicate that isopulegyl acetate has low acute toxicity. The Joint
FAO/WHO Expert Committee on Food Additives (JECFA) concluded that it poses "no safety
concern at current levels of intake when used as a flavouring agent".[2]
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Endpoint Result Species Source

Acute Oral Toxicity

> 5000 mg/kg bw Rat 6
(LD50) g/kg [6]
Not expected to be
Genotoxicity genotoxic (based on [7]
read-across data)
No sensitization
Skin Sensitization observed in humans Human [5]

at 8% solution

2500 pg/cm? (No

_ o Expected
Skin Sensitization

Sensitisation Induction  [7]
(NESIL)

Level, based on read-

across data)

Hazard Identification and GHS Classification

According to a large number of notifications to the ECHA C&L Inventory, isopulegyl acetate
does not meet the criteria for classification under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).[2] However, some safety data sheets may
recommend precautionary statements. It is important to consult the specific safety data sheet
provided by the supplier.

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not publicly available.
However, such studies are typically conducted following internationally recognized guidelines,
such as those established by the Organisation for Economic Co-operation and Development
(OECD).

o Acute Oral Toxicity (OECD TG 423): This method involves the administration of the test
substance to fasted animals in a stepwise procedure. The starting dose level is selected from
one of four fixed levels. The outcome of the test is the estimation of a range for the LD50
value.
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« In Vitro Skin Sensitization (e.g., OECD TG 442d, Direct Peptide Reactivity Assay - DPRA):
This in vitro method assesses the depletion of synthetic peptides containing cysteine or
lysine following incubation with the test chemical to quantify its reactivity.

o Genotoxicity (e.g., OECD TG 471, Bacterial Reverse Mutation Test - Ames Test): This test
uses amino-acid requiring strains of Salmonella typhimurium and Escherichia coli to detect
point mutations, which involve substitution, addition, or deletion of one or a few DNA base
pairs.

Safety and Handling
Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn when handling isopulegyl acetate to minimize
exposure.

Personal Protective Equipment (PPE)

Safety Goggles ProtectsEyes

Handling Procedures

\
Chemical-Resistant Gloves Protects Skin Avoid Skin/Eye Contact
Lab Coat T Well-Ventilated Area Avoid Ignition Sources

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling isopulegyl acetate.

Handling and Storage

e Handle in a well-ventilated area to prevent the inhalation of vapors.[8]
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o Keep away from heat, sparks, open flames, and other ignition sources.[9] Take precautionary
measures against static discharge.[9] All equipment used must be grounded.[9]

o Store in a cool, well-ventilated area in a tightly closed container.[8][9]

First Aid Measures

o After eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least
15 minutes.[10] Seek medical attention if irritation persists.

 After skin contact: Wash off immediately with plenty of soap and water.[11] Remove
contaminated clothing.

 After inhalation: Move to fresh air.[10] If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[10][11]

 After ingestion: Clean mouth with water and drink plenty of water afterwards.[10] Do NOT
induce vomiting.[12] Seek medical attention.

Accidental Release Measures

o Ensure adequate ventilation.[13]
» Remove all sources of ignition.[14]
o Wear appropriate personal protective equipment.[13]

» Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable container
for disposal.[14]

e Prevent the product from entering drains.

Fire-Fighting Measures

e Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a fire.

o Wear self-contained breathing apparatus if necessary.[13]
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Logical Workflow for Safe Chemical Handling

The following diagram illustrates a standard workflow for the safe handling of a chemical like
isopulegyl acetate in a laboratory setting.

Planning Phase

Assess Hazards

Review SDS

Select Appropriate PPE

Execution Phase

Prepare Work Area

Handle Chemical

Disposal Phase

Store Properly

Segregate Waste

Dispose via Approved Methods
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Caption: A logical workflow for the safe handling of laboratory chemicals.

Stability and Reactivity

Isopulegyl acetate is stable under normal storage and handling conditions.[15] Avoid strong
oxidizing agents, heat, and sources of ignition.

In conclusion, isopulegyl acetate is a compound with low toxicity that can be handled safely
by following standard laboratory procedures and utilizing appropriate personal protective
equipment. Always consult the supplier-specific Safety Data Sheet (SDS) for the most current
and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595335#isopulegyl-acetate-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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